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Compound of Interest

Compound Name: (1R)-1-(4-nitrophenyl)ethan-1-ol

Cat. No.: B2754025

An In-depth Technical Guide to the Safety and Handling of (1R)-1-(4-nitrophenyl)ethan-1-ol

For Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive overview of the safety precautions, handling
procedures, and toxicological information for (1R)-1-(4-nitrophenyl)ethan-1-ol. The
information is intended for laboratory personnel and professionals in the field of drug
development and scientific research.

Chemical Identification

(1R)-1-(4-nitrophenyl)ethan-1-ol is a chiral aromatic alcohol. Accurate identification is the first
step in ensuring safe handling.
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Identifier Value
IUPAC Name (1R)-1-(4-nitrophenyl)ethanol
(R)-1-(4-Nitrophenyl)ethanol, 4-
Synonyms ) )
Nitrophenylmethylcarbinol
58287-18-6 (for R-enantiomer) 6531-13-1 (for
CAS Number
racemate)[1][2][3][4]
Molecular Formula CsHoNOs3[3][4][5][6]
Molecular Weight 167.16 g/mol [3][4][5]
InChI=1S/C8HI9NO3/c1-6(10)7-2-4-8(5-3-
Structure

7)9(11)12/h2-6,10H,1H3/t6-/m1/s1

Hazard Identification and Classification

This compound is classified as hazardous under the Globally Harmonized System (GHS). All
personnel must be aware of its potential health effects before handling. The primary hazards
are associated with acute toxicity, skin and eye irritation, and potential target organ damage
with repeated exposure.[7]
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Hazard Class GHS Category Hazard Statement
o H302: Harmful if swallowed[3]
Acute Toxicity, Oral Category 4
(51071081191
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[3][5][7]
o ) H332: Harmful if inhaled[3][5]
Acute Toxicity, Inhalation Category 4 7]
) ) o H315: Causes skin irritation[3]
Skin Corrosion/Irritation Category 2
[51[8][10]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation[3][5][8][10]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[3][5][8][10]
H373: May cause damage to
Specific Target Organ Toxicity organs (Kidney, Liver) through
Category 2
(Repeated Exposure) prolonged or repeated
exposure if swallowed[7]
Hazardous to the Aquatic o
Category 3 H402: Harmful to aquatic life[7]

Environment (Acute)

GHS Pictogram: GHS07 (Exclamation Mark)[3][9] Signal Word:Warning[3][5][8][9][10]

Physical and Chemical Properties

Understanding the physical properties of (1R)-1-(4-nitrophenyl)ethan-1-ol is crucial for safe

storage and handling.
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Property Value

Appearance Clear pale yellow to yellow oil or solid[3]
Melting Point 30-32 °C[3]

Boiling Point 137-138 °C @ 2 Torr[3]

Density (Predicted) 1.263 + 0.06 g/cm3[3]

Solubility Slightly soluble in chloroform and methanol[3]
Storage Temperature 2-8°C (Refrigerator), desiccated[3][8][9]

Handling and Storage

Adherence to proper handling and storage protocols is mandatory to minimize risk.
Handling:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][11]
» Avoid the formation and inhalation of dust or aerosols.[1][11]

e Avoid contact with skin, eyes, and clothing.[1][11]

» Use non-sparking tools to prevent ignition sources.[1]

e Wash hands thoroughly after handling.[7][11]

e Do not eat, drink, or smoke in the laboratory area.[7]

Storage:

» Store in a tightly sealed, original container.[1][11]

o Keep in a cool, dry, and well-ventilated place.[1][11]

o Store at the recommended refrigerator temperature (2-8°C).[3][8][9]
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» Store away from incompatible materials, including strong oxidizing agents, strong acids, and
strong bases.[12]

Personal Protective Equipment (PPE)

The use of appropriate PPE is required at all times when handling this chemical.

Protection Type Specification

Wear tightly fitting chemical safety goggles or a

Eye/Face Protection )
face shield (EN 166 or NIOSH approved).[1][11]

Wear impervious, chemical-resistant gloves
Skin Protection (e.g., nitrile rubber) and protective clothing. A lab

coat is mandatory.[1][11]

For operations that may generate dust or
) ) aerosols where ventilation is inadequate, use a
Respiratory Protection ] ) ) ]
NIOSH-approved respirator with a particle filter

or a full-face respirator.[1][7][11]

First-Aid and Emergency Procedures

Immediate and appropriate first-aid is critical in the event of an exposure.

o General Advice: Move out of the dangerous area. Consult a physician immediately and
provide them with the Safety Data Sheet (SDS).[7][10]

 Inhalation: Remove the victim to fresh air. If breathing is difficult or stops, provide artificial
respiration or oxygen and seek immediate medical attention.[7][10][11]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes.[7][10][11]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and consult an
ophthalmologist.[7][10][11]
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« Ingestion: Rinse mouth with water. Do NOT induce vomiting. Make the victim drink water
(two glasses at most) and seek immediate medical attention.[7][11]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[1][11]

o Specific Hazards: Combustion may produce hazardous fumes of carbon oxides (CO, COz2)
and nitrogen oxides (NOx).[11][12]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[1][7]

Toxicological Information and Potential Mechanisms

While specific toxicological studies on (1R)-1-(4-nitrophenyl)ethan-1-ol are limited, the
hazards are inferred from its classification and data on related nitroaromatic compounds.[13]

o Acute Effects: The compound is harmful if ingested, inhaled, or absorbed through the skin,
causing irritation to the skin, eyes, and respiratory tract.[5]

o Chronic Effects: Prolonged or repeated oral exposure may cause damage to the liver and
kidneys.[7]

o Mechanism of Toxicity: The toxicity of nitroaromatic compounds is often linked to their
metabolic reduction. The nitro group can be reduced by cellular reductases to form nitroso
and hydroxylamino intermediates. These reactive species can induce oxidative stress
through redox cycling or form adducts with DNA and proteins, leading to cellular damage and
potential mutagenicity.[13]
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Cellular Environment

(1R)-1-(4-nitrophenyl)ethan-1-ol
(Ar-NO2)

lular Reductases
hrome P450 reductase)

Nitroso Intermediate
(Ar-NO)

Reduction

Hydroxylamino Intermediate
(Ar-NHOH)

Activation

Further Reactive Species

Toxicological Outcomes

Oxidative Stress Macromolecular Adducts
(ROS Generation) (DNA, Proteins)

Cellular Damage
(e.g., to Liver, Kidney)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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